Cas no 952435-01-7 (2-CHLORO-4,6-DIMETHOXYQUINOLINE)

• Product Name: 2-CHLORO-4,6-DIMETHOXYQUINOLINE
• CAS No: 952435-01-7
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1987573
• PubChem ID: 57970102
• Update Time: 2025-05-19

2-CHLORO-4,6-DIMETHOXYQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4,6-DIMETHOXYQUINOLINE
• DB-149513
• EN300-7425439
• CNB43501
• Quinoline, 2-chloro-4,6-dimethoxy-
• SCHEMBL2539829
• YTZHPKKVXBRSPD-UHFFFAOYSA-N
• 952435-01-7
• DTXSID301303333
• CS-0528959
• AB55905

• Inchi： 1S/C11H10ClNO2/c1-14-7-3-4-9-8(5-7)10(15-2)6-11(12)13-9/h3-6H,1-2H3
• InChI Key： YTZHPKKVXBRSPD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=C(C=CC2=N1)OC)OC

Computed Properties

• Exact Mass: 223.0400063Da
• Monoisotopic Mass: 223.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-CHLORO-4,6-DIMETHOXYQUINOLINE

Professional Introduction to 2-CHLORO-4,6-DIMETHOXYQUINOLINE (CAS No. 952435-01-7)

2-CHLORO-4,6-DIMETHOXYQUINOLINE, identified by the Chemical Abstracts Service Number (CAS No.) 952435-01-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-CHLORO-4,6-DIMETHOXYQUINOLINE, particularly the presence of chloro and methoxy substituents at specific positions on the quinoline ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity evaluation.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives being investigated for their pharmacological effects. Among these, 2-CHLORO-4,6-DIMETHOXYQUINOLINE stands out due to its modified substituent pattern, which may influence its interaction with biological targets. The chloro group at the 2-position introduces electrophilic characteristics, while the methoxy groups at the 4- and 6-positions provide electron-donating effects, potentially modulating the compound's reactivity and biological activity. These structural elements make 2-CHLORO-4,6-DIMETHOXYQUINOLINE a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. The versatility of the quinoline core allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. 2-CHLORO-4,6-DIMETHOXYQUINOLINE has been studied in various contexts, including its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. Researchers have leveraged its structural framework to explore interactions with enzymes and receptors relevant to diseases such as cancer, infectious diseases, and inflammatory disorders.

One of the most compelling aspects of 2-CHLORO-4,6-DIMETHOXYQUINOLINE is its potential as a lead compound for further optimization. By understanding its mechanism of action or by employing structure-based drug design strategies, chemists can modify its chemical structure to improve its efficacy and reduce potential side effects. The chloro and methoxy substituents provide multiple sites for chemical manipulation, enabling the development of analogues with tailored properties. This flexibility is crucial in modern drug discovery pipelines, where precision and specificity are paramount.

Recent advancements in computational chemistry have also facilitated the study of 2-CHLORO-4,6-DIMETHOXYQUINOLINE by allowing researchers to predict its interactions with biological targets with high accuracy. Molecular docking studies have been employed to screen potential binding pockets in proteins associated with various diseases. These virtual screening approaches have identified 2-CHLORO-4,6-DIMETHOXYQUINOLINE as a promising candidate for further experimental validation. Such computational methods are integral to modern drug discovery, enabling faster identification of compounds with therapeutic potential.

The synthesis of 2-CHLORO-4,6-DIMETHOXYQUINOLINE is another area of active interest. Chemists have developed efficient synthetic routes that allow for scalable production of this compound. These synthetic strategies often involve multi-step processes that incorporate functional group transformations such as chlorination and methylation at specific positions on the quinoline ring. The optimization of these synthetic pathways is essential for ensuring high yields and purity, which are critical for subsequent biological evaluation.

Beyond its applications in drug discovery, 2-CHLORO-4,6-DIMETHOXYQUINOLINE has shown promise in other areas of chemical research. For instance, it can serve as a building block for creating more complex heterocyclic compounds with novel properties. Its ability to undergo various chemical reactions makes it a versatile intermediate in organic synthesis. Additionally, researchers have explored its use in developing materials with unique electronic or optical properties.

The future prospects for 2-CHLORO-4,6-DIMETHOXYQUINOLINE are promising, with ongoing studies aimed at uncovering new applications and expanding its utility in pharmaceuticals and materials science. As our understanding of molecular interactions continues to grow, compounds like 2-CHLORO-4,6-DIMETHOXYQUINOLINE will likely play an increasingly important role in addressing unmet medical needs and advancing technological innovations.